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2-Chloro-3-

(chloromethyl)thiophene

Cat. No.: B022618 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Chloro-3-(chloromethyl)thiophene, with the CAS number 109459-94-1, is a chlorinated

thiophene derivative of significant interest in organic synthesis and pharmaceutical

development.[1] Its unique chemical structure, featuring a thiophene ring substituted with both

a chlorine atom and a chloromethyl group, makes it a versatile intermediate.[1] This compound

is particularly crucial as a building block in the synthesis of various bioactive molecules, most

notably the antifungal agent Tioconazole.[1][2] This guide provides a comprehensive overview

of the core physical properties of 2-Chloro-3-(chloromethyl)thiophene, outlines detailed

experimental protocols for their determination, and illustrates its application in pharmaceutical

synthesis.

Core Physical Properties
The physical characteristics of 2-Chloro-3-(chloromethyl)thiophene are essential for its

handling, application in reactions, and for purification processes. The data compiled from

various sources is summarized in the table below for clear and easy comparison.
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Property Value Source(s)

Molecular Formula C5H4Cl2S [1]

Molecular Weight 167.06 g/mol [3]

Appearance Yellow solid [4]

Density 1.4 ± 0.1 g/cm³ [5][4]

Boiling Point 211.4 ± 25.0 °C at 760 mmHg [5][4]

Flash Point 105.1 ± 9.9 °C [5][4]

Refractive Index 1.577 [5][4]

Vapor Pressure 0.265 mmHg at 25°C [4]

Solubility
Insoluble in water; Soluble in

organic solvents.
[4]

Experimental Protocols for Property Determination
The following sections detail standardized methodologies for the experimental determination of

the key physical properties of 2-Chloro-3-(chloromethyl)thiophene.

Determination of Boiling Point (Capillary Method)
This method is suitable for determining the boiling point of a small quantity of a liquid organic

compound.

Materials:

Thiele tube or melting point apparatus with a heating block

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube (fusion tube)

Sample of 2-Chloro-3-(chloromethyl)thiophene
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Heating mantle or Bunsen burner

Stand and clamps

Procedure:

A small amount of liquid 2-Chloro-3-(chloromethyl)thiophene is placed into the fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the fusion tube containing the

sample.

The fusion tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in a Thiele tube or a suitable heating block.

The apparatus is heated slowly and uniformly.

Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from

the open end of the capillary tube.

The temperature at which a rapid and continuous stream of bubbles emerges is noted. This

temperature corresponds to the boiling point of the liquid.

Determination of Density (Pycnometer Method)
This protocol outlines the use of a pycnometer (specific gravity bottle) for the accurate

determination of the density of a liquid.

Materials:

Pycnometer (volumetric flask with a stopper)

Analytical balance (4-decimal place)

Distilled water

Sample of 2-Chloro-3-(chloromethyl)thiophene
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Thermometer

Drying oven

Procedure:

An empty, clean, and dry pycnometer with its stopper is weighed accurately (W1).

The pycnometer is filled with distilled water and the stopper is inserted. It is then weighed

again (W2). The temperature of the water is recorded.

The water is removed, and the pycnometer is thoroughly dried.

The pycnometer is then filled with the liquid sample of 2-Chloro-3-
(chloromethyl)thiophene, and the stopper is inserted. It is weighed for a third time (W3).

The density of the sample is calculated using the formula: Density = [(W3 - W1) / (W2 - W1)]

* Density of water at the recorded temperature.

Determination of Solubility
This procedure is a qualitative assessment of the solubility of 2-Chloro-3-
(chloromethyl)thiophene in various solvents.

Materials:

Small test tubes

Sample of 2-Chloro-3-(chloromethyl)thiophene

A range of solvents (e.g., water, ethanol, acetone, diethyl ether, toluene)

Vortex mixer or stirring rod

Spatula

Procedure:
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Approximately 25 mg of solid 2-Chloro-3-(chloromethyl)thiophene is placed into a small

test tube.

0.75 mL of the first solvent (e.g., water) is added in small portions.

After each addition, the test tube is vigorously shaken or vortexed.

The mixture is observed to determine if the solid dissolves completely. If it dissolves, the

compound is classified as soluble in that solvent.

If the compound does not dissolve, it is classified as insoluble.

Steps 1-5 are repeated for each of the selected organic solvents.

Application in Pharmaceutical Synthesis:
Tioconazole Workflow
2-Chloro-3-(chloromethyl)thiophene is a key intermediate in the synthesis of the antifungal

drug Tioconazole. The following diagram illustrates the synthetic pathway.

2-Chloro-3-(chloromethyl)thiophene

O-alkylation Reaction
(Phase-transfer catalysis)

1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)ethanol

Tioconazole

Click to download full resolution via product page

Caption: Synthetic pathway of Tioconazole from key intermediates.

Safety and Handling
2-Chloro-3-(chloromethyl)thiophene is classified as a hazardous substance and requires

careful handling. It can cause severe skin burns and respiratory irritation.[1] Appropriate

personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should
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be worn at all times. All handling should be performed in a well-ventilated fume hood. For

storage, it is recommended to keep the compound in a cool, dry place, typically between 2°C

and 8°C, to maintain its stability.[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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